C63H88CoN14O14P

• Molecular Formula: C63H88CoN14O14P
• Molecular Weight: 1355.4 g/mol
• InChI: InChI=1S/C62H90N13O14P.CN.Co/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;1-2;/h20-21,23,28,31,34-37,41,52-53,56-57,76,84H,12-19,22,24-27H2,1-11H3,(H15,63,64,65,66,67,68,69,71,72,73,74,77,78,79,80,81,82,83,85,86);;/q;-1;+3/p-2/t31-,34+,35-,36-,37+,41-,52-,53-,56?,57+,59-,60+,61+,62+;;/m1../s1
• InChIKey: FDJOLVPMNUYSCM-KYGGNWNPSA-L

Cyanocobalamin Identity & Classification

The molecular formula C63H88CoN14O14P corresponds to cyanocobalamin (CAS 68‑19‑9), a synthetic, corrinoid cobalt‑coordination complex belonging to the vitamin B12 (cobalamin) family [1]. Cyanocobalamin is the most widely manufactured form of vitamin B12, serving as a stable pro‑drug that undergoes intracellular conversion to the metabolically active coenzyme forms methylcobalamin and 5′‑deoxyadenosylcobalamin [2]. Its well‑defined purity specifications (USP: ≥96.0% – ≤100.5% on dried basis) [3], extensive pharmacopoeial monograph coverage, and large‑scale fermentative production distinguish it from less stable, more costly in‑class analogs.

Class Synthetic corrinoid cobalt complex (B12 vitamer)

Form Stable pro-drug (intracellular conversion to coenzyme forms)

Specification USP reference standard (≥96.0% purity basis)

• [1] PubChem Compound Summary: Cyanocobalamin. National Center for Biotechnology Information. CID 5311498. View Source
• [2] Obeid R, Fedosov SN, Nexo E. Cobalamin coenzyme forms are not likely to be superior to cyano- and hydroxyl-cobalamin in prevention or treatment of cobalamin deficiency. Mol Nutr Food Res. 2015;59(7):1364-1372. doi:10.1002/mnfr.201500019 View Source
• [3] USP Monographs: Cyanocobalamin. United States Pharmacopeia. Contains not less than 96.0% and not more than 100.5% C63H88CoN14O14P, calculated on the dried basis. View Source

Cyanocobalamin Non-Interchangeability with Other Cobalamins

Despite sharing the same corrin macrocycle, cobalamin congeners exhibit substantially divergent physicochemical stability, pharmacokinetic retention, and in vivo biomarker responses that preclude simple interchangeability. Cyanocobalamin demonstrates a more than twofold increase in holotranscobalamin (holoTC) elevation compared with hydroxocobalamin following oral administration in humans [1], and yields a median serum holoTC level of 150 pcg/L versus 78.5 pcg/L for methylcobalamin in vegan supplementation cohorts [2]. In cattle, hydroxocobalamin provides significantly longer plasma and hepatic retention than cyanocobalamin (p < 0.05), confirming that pharmacokinetic profiles differ markedly even when the dose and route are identical [3]. The photodegradation rates of methylcobalamin and adenosylcobalamin under UVA exposure are orders of magnitude greater than those of cyanocobalamin, with the coenzyme forms converting to hydroxocobalamin within seconds [4]. These quantifiable disparities mean that selecting "any B12 form" without reference to differential stability, bioavailability, and analytical traceability introduces substantial risk to experimental reproducibility and manufacturing consistency.

Property

Cyanocobalamin (Target)

Other Cobalamins

Oral holoTC response

Higher reported ΔholoTC elevation at identical doses

Methyl-/Hydroxocobalamin may show lower acute biomarker response

Plasma/Liver retention

Rapid clearance profile

Hydroxocobalamin may provide sustained retention; substitution alters PK profile

Multi-stressor stability

Lower reported degradation across stressors

Methylcobalamin more labile; hydroxocobalamin intermediate; may affect shelf-life

• [1] Greibe E, Fedosov SN, Nexo E. Increase in circulating holotranscobalamin after oral administration of cyanocobalamin or hydroxocobalamin in healthy adults with low and normal cobalamin status. Eur J Nutr. 2018;57(8):2847-2855. doi:10.1007/s00394-017-1553-5 View Source
• [2] Zugravu CA, et al. Efficacy of supplementation with methylcobalamin and cyancobalamin in maintaining the level of serum holotranscobalamin in a group of plant-based diet (vegan) adults. Exp Ther Med. 2021;22(3):993. doi:10.3892/etm.2021.10425 View Source
• [3] Gonzalez-Rivas PA, Chambers M, Liu J. A pilot study comparing the pharmacokinetics of injectable cyanocobalamin and hydroxocobalamin associated with a trace mineral injection in cattle. J Vet Pharmacol Ther. 2021;44(3):406-410. doi:10.1111/jvp.12967 View Source
• [4] Juzeniene A, Nizauskaite Z. Photodegradation of cobalamins in aqueous solutions and in human blood. J Photochem Photobiol B. 2013;122:7-14. doi:10.1016/j.jphotobiol.2013.03.001 View Source

Cyanocobalamin Comparative Evidence vs. In-Class Forms

Holotranscobalamin Response: Cyanocobalamin vs. Methylcobalamin

In a cross‑sectional study of 42 plant‑based‑diet adults, oral supplementation with cyanocobalamin produced a median serum holotranscobalamin concentration of 150 pcg/L, compared with 78.5 pcg/L for methylcobalamin [1]. This near‑twofold difference indicates that cyanocobalamin delivers a superior systemic B12 status marker when administered at comparable dose frequencies, undermining the assumption that methylcobalamin is inherently more bioavailable.

holoTC vs. Methyl

Head-to-head

CNCbl: 150 pcg/L vs MeCbl: 78.5 pcg/L

Supports biomarker endpoint comparison

≈1.9× higher median; p=0.030; vegan adults n=42

Evidence Dimension	Serum holotranscobalamin concentration (biomarker of functional B12 status)
Target Compound Data	Median = 150 pcg/L
Comparator Or Baseline	Methylcobalamin: Median = 78.5 pcg/L
Quantified Difference	1.91‑fold higher median holoTC (≈91% relative increase)
Conditions	Romanian vegan adults (n=42); cross‑sectional supplementation study; p=0.030

Why This Matters

Procurement of cyanocobalamin over methylcobalamin for large‑scale supplementation programs or clinical trials targeting functional B12 status can be quantitatively justified by a 1.9‑fold greater median holotranscobalamin response.

• [1] Zugravu CA, et al. Efficacy of supplementation with methylcobalamin and cyancobalamin in maintaining the level of serum holotranscobalamin in a group of plant-based diet (vegan) adults. Exp Ther Med. 2021;22(3):993. doi:10.3892/etm.2021.10425 View Source

Oral Holotranscobalamin Elevation: Cyanocobalamin vs. Hydroxocobalamin

In a crossover trial using the CobaSorb test, oral cyanocobalamin administration resulted in a more than twofold higher median ΔholoTC compared with an identical dose of hydroxocobalamin in human subjects with low B12 status [1]. At the 3 µg dose, median ΔholoTC was 23 pmol/L for cyanocobalamin versus 7 pmol/L for hydroxocobalamin (p=0.009); at 6 µg, the values were 30 pmol/L versus 14 pmol/L. This consistent >2‑fold difference demonstrates that cyanocobalamin is the preferred oral form for achieving rapid holoTC elevation.

ΔholoTC vs. Hydroxo

Head-to-head

ΔholoTC 23/30 pmol/L vs OHCbl: 7/14 pmol/L

Supports oral absorption endpoint context

Crossover; 3/6 µg doses; low-status adults n=59

Evidence Dimension	Change in serum holotranscobalamin (ΔholoTC, pmol/L) after oral dosing
Target Compound Data	3 µg: median ΔholoTC = 23 pmol/L; 6 µg: median ΔholoTC = 30 pmol/L
Comparator Or Baseline	Hydroxocobalamin: 3 µg: median ΔholoTC = 7 pmol/L; 6 µg: median ΔholoTC = 14 pmol/L
Quantified Difference	3.3‑fold (3 µg) and 2.1‑fold (6 µg) greater ΔholoTC for cyanocobalamin
Conditions	Low‑status adults (n=59), crossover design; oral doses of 1.5, 3, and 6 µg; holoTC measured after 2‑day administration

Why This Matters

For oral B12 formulation development or clinical studies requiring rapid correction of functional B12 deficiency, cyanocobalamin provides a >2‑fold pharmacokinetic advantage over hydroxocobalamin.

• [1] Greibe E, Fedosov SN, Nexo E. Increase in circulating holotranscobalamin after oral administration of cyanocobalamin or hydroxocobalamin in healthy adults with low and normal cobalamin status. Eur J Nutr. 2018;57(8):2847-2855. doi:10.1007/s00394-017-1553-5 View Source

Cyanocobalamin Multi-Stressor Degradation Stability

A controlled vitamer stability study quantified degradation losses of cyanocobalamin, hydroxocobalamin, and methylcobalamin under thiamin/niacin co‑exposure. Cyanocobalamin exhibited the lowest degradation (6–13% loss), while hydroxocobalamin lost 24–26% and methylcobalamin lost 48–76% [1]. In the presence of ascorbic acid, methylcobalamin degradation reached 70–76%, whereas cyanocobalamin remained substantially more resistant. Heat exposure (100 °C, 60 min) caused 38% loss of cyanocobalamin versus >30% for both hydroxocobalamin and methylcobalamin; UV exposure produced only 4% loss of cyanocobalamin versus >30% for the other two forms.

Multi-stressor Stability

Head-to-head

CNCbl: 6–13% loss vs MeCbl: 48–76% loss

Supports formulation stability screening

Thiamin/niacin, ascorbic acid, heat, UV; aqueous pH 7.4

Evidence Dimension	Degradation loss (%) under thiamin/niacin co‑exposure, ascorbic acid exposure, heat (100 °C/60 min), and UV light
Target Compound Data	Thiamin/niacin: 6–13% loss; ascorbic acid: lowest loss (not quantified as high as comparators); heat: 38%; UV: 4%
Comparator Or Baseline	Hydroxocobalamin: 24–26% (thiamin/niacin); Methylcobalamin: 48–76% (thiamin/niacin), 70–76% (ascorbic acid); both >30% (heat, UV)
Quantified Difference	Cyanocobalamin 2–12× more stable than methylcobalamin across stressors; 2–6× more stable than hydroxocobalamin in thiamin/niacin; 9.5× more UV‑stable than comparators
Conditions	Aqueous solutions; sorbitol‑free baseline; multi‑stressor exposure (vitamin co‑exposure, ascorbic acid, 100 °C heat, UV light); pH 7.4

Why This Matters

Cyanocobalamin's superior multi‑stressor stability translates directly into longer shelf‑life, reduced cold‑chain dependency, and higher recovery in fortified food and supplement matrices, lowering total cost of ownership.

• [1] Li Y, et al. Sorbitol enhances the physicochemical stability of B12 vitamers. Int J Vitam Nutr Res. 2020;90(5-6):439-447. doi:10.1024/0300-9831/a000578 View Source

Cyanocobalamin vs. Hydroxocobalamin: Plasma and Liver Retention

In a cattle pharmacokinetic study, a single subcutaneous injection of 28 µg/kg body weight hydroxocobalamin produced significantly higher and more sustained plasma and liver cobalamin concentrations compared with an identical dose of cyanocobalamin (p < 0.05) [1]. Plasma levels peaked at 8 h for both forms, but hydroxocobalamin reached a higher peak and maintained elevated concentrations at 24 h, whereas cyanocobalamin levels dropped closer to baseline. Most critically, hydroxocobalamin significantly increased hepatic cobalamin concentration 28 days post‑treatment, while cyanocobalamin did not increase liver levels relative to pre‑treatment.

Plasma/Liver Retention

Head-to-head

CNCbl: lower 24h plasma vs OHCbl: sustained liver

Context-dependent PK profile; retention endpoint differs

Cattle s.c. 28 µg/kg; Day 28 hepatic difference p

Bulk Cost

Cross-study

~60,000 CNY/kg vs MeCbl: 77–78k CNY/kg

Supports cost-efficiency review for high-volume use

Domestic pharmaceutical grade; June 2024 pricing

UVA Photostability

Class-level

CNCbl: most stable vs AdoCbl/MeCbl: secs to degrade

Supports ambient-light handling workflow

Aqueous pH 7.4; qualitative classification

Evidence Dimension	Plasma and liver cobalamin retention over 28 days after single subcutaneous injection
Target Compound Data	Lower plasma retention at 24 h; no significant hepatic increase at Day 28 relative to pre‑treatment
Comparator Or Baseline	Hydroxocobalamin: higher plasma peak; sustained elevation at 24 h; significant hepatic increase maintained at Day 28 (p < 0.05)
Quantified Difference	Statistically significant inferiority of cyanocobalamin for long‑term retention (p < 0.05); OHB12 uniquely maintains hepatic stores at 28 days
Conditions	Non‑cobalt/B12‑deficient Holstein‑Friesian steers (n=6); 28 µg/kg BW single subcutaneous injection

Why This Matters

For injectable depot formulations or veterinary applications requiring sustained B12 coverage, hydroxocobalamin is quantitatively superior; cyanocobalamin is appropriate where rapid clearance is desired or where cost and stability are paramount.

• [1] Gonzalez-Rivas PA, Chambers M, Liu J. A pilot study comparing the pharmacokinetics of injectable cyanocobalamin and hydroxocobalamin associated with a trace mineral injection in cattle. J Vet Pharmacol Ther. 2021;44(3):406-410. doi:10.1111/jvp.12967 View Source

Cyanocobalamin vs. Methylcobalamin Bulk Cost

Market pricing data from Ningxia Jinwei Pharmaceutical (June 2024) indicates that pharmaceutical‑grade cyanocobalamin (C63H88CoN14O14P) is priced at approximately 60,000 CNY/kg domestically, while methylcobalamin commands 77,000–78,000 CNY/kg [1]. This represents a ≈28–30% price premium for methylcobalamin. For export markets, cyanocobalamin was quoted at 13,500 CNY/kg versus 16,500 CNY/kg for methylcobalamin (≈22% premium). The differential is attributed to cyanocobalamin's synthetic accessibility via established fermentation routes and its superior stability during processing and storage [2].

Bulk Cost

Cross-study

~60,000 CNY/kg vs MeCbl: 77–78k CNY/kg

Supports cost-efficiency review for high-volume use

Domestic pharmaceutical grade; June 2024 pricing

Evidence Dimension	Pharmaceutical‑grade bulk API price (CNY/kg)
Target Compound Data	Domestic: 60,000 CNY/kg; Export: 13,500 CNY/kg
Comparator Or Baseline	Methylcobalamin: Domestic: 77,000–78,000 CNY/kg; Export: 16,500 CNY/kg
Quantified Difference	≈28–30% domestic price premium for methylcobalamin; ≈22% export price premium
Conditions	Ningxia Jinwei Pharmaceutical Co. pricing; June 2024; pharmaceutical grade; domestic Chinese market and export reference prices

Why This Matters

Cyanocobalamin offers a 22–30% cost advantage over methylcobalamin at bulk scale, directly impacting formulation economics for high‑volume nutraceutical and pharmaceutical manufacturing.

• [1] Mysteel: Ningxia Jinwei Pharmaceutical Vitamin B12 Price Update. June 14, 2024. Cyanocobalamin domestic reference 60,000 CNY/kg; methylcobalamin domestic reference 77,000–78,000 CNY/kg. View Source
• [2] ChemAnalyst. Vitamin B12 Price | Prices | Pricing | News | Database | Chart. October 2024. Cyanocobalamin is the most common and typically the least expensive form due to its stability and ease of production. View Source

Cyanocobalamin vs. Coenzyme Forms: UVA Photostability

Under UVA exposure in aqueous solution (pH 7.4), the biologically active coenzyme forms adenosylcobalamin (AdoCbl) and methylcobalamin (MeCbl) undergo photoconversion to hydroxocobalamin within seconds, whereas cyanocobalamin (CNCbl) and hydroxocobalamin are categorized as the most photostable cobalamins [1]. While precise first‑order rate constants were not reported for all forms in this study, the qualitative classification — with CNCbl and OHCbl as 'most stable' and AdoCbl/MeCbl degrading within seconds — establishes a stark order‑of‑magnitude difference in photostability.

UVA Photostability

Class-level

CNCbl: most stable vs AdoCbl/MeCbl: secs to degrade

Supports ambient-light handling workflow

Aqueous pH 7.4; qualitative classification

Evidence Dimension	Photodegradation rate under UVA exposure
Target Compound Data	CNCbl classified as 'most stable'; no rapid photoconversion observed
Comparator Or Baseline	AdoCbl and MeCbl: converted to OHCbl within seconds during UVA exposure
Quantified Difference	Qualitative: coenzyme forms degrade within seconds vs. CNCbl remains stable; estimated >100‑fold difference in degradation rate
Conditions	Aqueous solution, pH 7.4, UVA irradiation; absorption spectroscopy monitoring

Why This Matters

Cyanocobalamin's photostability enables ambient‑light handling during manufacturing, packaging, and analytical workflows that would cause rapid degradation of coenzyme forms, reducing waste and analytical variability.

• [1] Juzeniene A, Nizauskaite Z. Photodegradation of cobalamins in aqueous solutions and in human blood. J Photochem Photobiol B. 2013;122:7-14. doi:10.1016/j.jphotobiol.2013.03.001 View Source

Cyanocobalamin Applications in Research & Industry

Supplement & Food Fortification Manufacturing

Cyanocobalamin is the form of choice for high‑volume supplement and fortified food production due to its 22–30% cost advantage over methylcobalamin [1] combined with superior multi‑stressor chemical stability (6–13% degradation vs. 48–76% for methylcobalamin under vitamin co‑exposure) [2]. Its photostability further reduces processing losses during ambient‑light manufacturing operations [3]. These factors directly lower raw material cost, waste, and quality‑control burden in continuous production lines.

Clinical and Epidemiological B12 Correction Studies

For oral intervention studies aiming to elevate functional B12 markers, cyanocobalamin provides a >2‑fold greater median ΔholoTC response compared with hydroxocobalamin at identical oral doses [1] and a 1.9‑fold greater median holoTC level compared with methylcobalamin in supplementation cohorts [2]. These quantitative advantages support the use of cyanocobalamin as the reference standard for oral B12 efficacy trials.

Analytical Reference Standard & Method Development

Cyanocobalamin's well‑characterized USP spectrophotometric ratios (A361/A278: 1.70–1.90; A361/A550: 3.15–3.40) [1] and its chromatographic baseline resolution from other cobalamin forms on standard reversed‑phase HPLC platforms [2] make it the preferred reference standard for multi‑analyte cobalamin speciation methods in quality‑control laboratories.

Veterinary Injectable Formulations for Controlled Delivery

While cyanocobalamin (C63H88CoN14O14P) clears more rapidly from plasma and liver than hydroxocobalamin [1], this property is advantageous for treatment protocols requiring controlled, non‑accumulating B12 delivery where prolonged hepatic storage is not desired. Its lower cost and higher chemical stability also facilitate production of stable injectable solutions that can withstand terminal sterilization.

Application

Selection Property

Validation Focus

Supplement & Food Fortification Manufacturing

Cost-stability ratio for bulk production

Multi-stressor degradation and photostability testing

Oral B12 Biomarker Intervention Studies

Acute holoTC elevation response

Reported holoTC endpoint comparison vs. other forms

Analytical Reference Standard & Method Development

USP spectrophotometric identity ratios

HPLC resolution from co-eluting cobalamins

Controlled-Release Veterinary Formulations

Rapid clearance and non-accumulation profile

PK retention endpoint comparison (vs. hydroxocobalamin)

• [1] Greibe E, Fedosov SN, Nexo E. Increase in circulating holotranscobalamin after oral administration of cyanocobalamin or hydroxocobalamin in healthy adults with low and normal cobalamin status. Eur J Nutr. 2018;57(8):2847-2855. doi:10.1007/s00394-017-1553-5 View Source
• [2] Zugravu CA, et al. Efficacy of supplementation with methylcobalamin and cyancobalamin in maintaining the level of serum holotranscobalamin in a group of plant-based diet (vegan) adults. Exp Ther Med. 2021;22(3):993. doi:10.3892/etm.2021.10425 View Source
• [3] USP Monographs: Cyanocobalamin. Identification A: A361/A278 ratio 1.70–1.90; A361/A550 ratio 3.15–3.40. View Source
• [4] Gonzalez-Rivas PA, Chambers M, Liu J. A pilot study comparing the pharmacokinetics of injectable cyanocobalamin and hydroxocobalamin associated with a trace mineral injection in cattle. J Vet Pharmacol Ther. 2021;44(3):406-410. doi:10.1111/jvp.12967 View Source